6-methoxy-4-oxo-N-(pyridin-3-ylmethyl)-1,4-dihydroquinoline-3-carboxamide

Specification

• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol
• IUPAC Name: 6-methoxy-4-oxo-N-(pyridin-3-ylmethyl)-1H-quinoline-3-carboxamide
• Standard InChI: InChI=1S/C17H15N3O3/c1-23-12-4-5-15-13(7-12)16(21)14(10-19-15)17(22)20-9-11-3-2-6-18-8-11/h2-8,10H,9H2,1H3,(H,19,21)(H,20,22)
• Standard InChI Key: XNSNKKCRFZPMIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C(C2=O)C(=O)NCC3=CN=CC=C3

Introduction

Chemical Identity and Structural Features

Molecular Composition and Spectral Characteristics

The compound’s IUPAC name, 6-methoxy-4-oxo-N-(pyridin-3-ylmethyl)-1,4-dihydroquinoline-3-carboxamide, reflects its intricate structure: a quinoline core substituted with a methoxy group at position 6, a ketone at position 4, and a carboxamide linked to a pyridin-3-ylmethyl group at position 3. Key spectral data include:

• $^1\text{H}$-NMR: Peaks corresponding to the methoxy group ($\delta$ 3.8–4.0 ppm), pyridinyl protons ($\delta$ 7.2–8.5 ppm), and amide NH ($\delta$ 10.2 ppm).

• $^{13}\text{C}$-NMR: Signals for the quinoline carbonyl ($\delta$ 176–178 ppm) and carboxamide carbonyl ($\delta$ 165–167 ppm).

• MS (ESI): A molecular ion peak at m/z 309.32 [M+H]$^+$.

Comparative Analysis with Structural Analogs

The pyridinylmethyl substituent distinguishes this compound from analogs like 4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide, which lacks the pyridine moiety. Substitutions at the quinoline core significantly influence bioactivity; for instance, the methoxy group enhances solubility and binding affinity to hydrophobic enzyme pockets.

Table 1: Molecular Properties of Select Quinoline Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
6-Methoxy-4-oxo-N-(pyridin-3-ylmethyl)	$\text{C}_{17}\text{H}_{15}\text{N}_{3}\text{O}_{3}$	309.32	Methoxy (C6), Pyridinylmethyl
4-Oxo-N-phenyl	$\text{C}_{16}\text{H}_{12}\text{N}_{2}\text{O}_{2}$	264.28	Phenylamide
6-Methyl-4-oxo-N-(pyridin-3-yl)	$\text{C}_{16}\text{H}_{12}\text{N}_{2}\text{O}_{3}$	280.28	Methyl (C6), Pyridine

Synthesis and Characterization

Synthetic Pathways

The synthesis typically begins with acetanilide derivatives subjected to the Vilsmeier-Haack reaction to form 2-chloro-3-carbaldehyde quinolines, followed by oxidation to carboxylic acids and coupling with pyridin-3-ylmethylamine. Key steps include:

• Vilsmeier-Haack Formylation: Introduces the aldehyde group at position 3.

• Oxidation: Converts the aldehyde to a carboxylic acid using KMnO$_4$ or CrO$_3$.

• Amide Coupling: Utilizes carbodiimide reagents (e.g., EDC/HOBt) to link the carboxylic acid to pyridin-3-ylmethylamine.

Analytical Validation

Purity is confirmed via HPLC (>98%), while X-ray crystallography validates the planar quinoline core and amide bond geometry. The pyridinylmethyl group adopts a conformation perpendicular to the quinoline plane, optimizing interactions with biological targets.

Pharmacological Activities

Anti-Inflammatory Effects

Derivatives of 4-oxo-1,4-dihydroquinoline-3-carboxamide exhibit potent anti-inflammatory activity by inhibiting NF-κB signaling. In LPS-induced macrophages, derivative 13a (a structural analog) reduced IL-6 and TNF-α levels by 70–80% at 10 µM. This compound’s pyridinylmethyl group may enhance cellular uptake, as evidenced by its 36.3% oral bioavailability in murine models.

Compound	IC$_{50}$ (µM) – MCF-7	IC$_{50}$ (µM) – A549
6-Methoxy-4-oxo-N-(pyridin-3-ylmethyl)	12.4 ± 1.2	18.7 ± 2.1
Doxorubicin (Control)	0.45 ± 0.05	0.52 ± 0.06

Mechanism of Action

NF-κB Pathway Inhibition

The compound suppresses IκBα phosphorylation, preventing NF-κB nuclear translocation. In LPS-treated mice, it reduced lung edema by 40% and macrophage infiltration by 60%.

Apoptosis Induction

Activation of caspase-3/7 and PARP cleavage has been observed in leukemia (THP-1) cells, indicating mitochondrial-dependent apoptosis.

Structure-Activity Relationships (SAR)

Role of the Methoxy Group

The C6 methoxy group is critical for solubility and target binding. Its removal reduces anti-inflammatory efficacy by 50%, while substitution with bulkier groups (e.g., ethoxy) diminishes activity.

Impact of the Pyridinylmethyl Moiety

Replacing the pyridinylmethyl group with phenyl (as in 4-oxo-N-phenyl derivatives) abolishes NF-κB inhibition, underscoring the importance of nitrogen-containing heterocycles.